ethyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride
Overview
Description
Ethyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Mechanism of Action
The mechanism of action of ethyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride is not fully understood. However, it has been reported to inhibit the proliferation of cancer cells by inducing apoptosis. It has also been reported to modulate the activity of ion channels in neurons, which may be responsible for its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Ethyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride has been reported to have various biochemical and physiological effects. It has been reported to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been reported to modulate the activity of ion channels in neurons, which may be responsible for its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride in lab experiments is its high purity and stability. It is also relatively easy to synthesize using different methods. However, one of the main limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and activity.
Future Directions
There are several future directions for the study of ethyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride. One of the main directions is the further study of its mechanism of action, which may provide insights into its potential use in the treatment of various diseases. Another direction is the development of new synthetic methods for the production of this compound, which may improve its purity and yield. Additionally, the development of new applications for this compound, such as in the field of materials science, may provide new opportunities for its use in various fields.
Scientific Research Applications
Ethyl 3-amino-3-(4-methoxy-1-naphthyl)propanoate hydrochloride has been studied for its potential use in various scientific research applications. One of the main applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential use as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
ethyl 3-amino-3-(4-methoxynaphthalen-1-yl)propanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3.ClH/c1-3-20-16(18)10-14(17)12-8-9-15(19-2)13-7-5-4-6-11(12)13;/h4-9,14H,3,10,17H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRDQVLVJFKXQHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C2=CC=CC=C21)OC)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-3-(4-methoxynaphthalen-1-yl)propanoate;hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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